Cas no 1807066-50-7 (Methyl 2,5-bis(trifluoromethyl)nicotinate)

• Product Name: Methyl 2,5-bis(trifluoromethyl)nicotinate
• CAS No: 1807066-50-7
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4801954
• Update Time: 2023-08-17

Methyl 2,5-bis(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoromethyl)nicotinate

• Inchi： 1S/C9H5F6NO2/c1-18-7(17)5-2-4(8(10,11)12)3-16-6(5)9(13,14)15/h2-3H,1H3
• InChI Key： JVHLICAIYZDDOS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(C(F)(F)F)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2